Cas no 84633-04-5 (2-Propanol, 1-amino-, hydrochloride, (2S)-)
84633-04-5 structure
Product Name:2-Propanol, 1-amino-, hydrochloride, (2S)-
CAS No:84633-04-5
MF:C3H10ClNO
MW:111.570600032806
CID:4216843
PubChem ID:87502776
Update Time:2025-04-24
2-Propanol, 1-amino-, hydrochloride, (2S)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanol, 1-amino-, hydrochloride, (2S)-
- SCHEMBL3270812
- (S)-1-Amino-2-propanol hydrochloride
- (S)-1-Aminopropan-2-ol hydrochloride
- 84633-04-5
- MFCD34784807
-
- Inchi: 1S/C3H9NO.ClH/c1-3(5)2-4;/h3,5H,2,4H2,1H3;1H/t3-;/m0./s1
- InChI Key: CNGMQNNDKGEIMZ-DFWYDOINSA-N
- SMILES: Cl.O[C@@H](C)CN
Computed Properties
- Exact Mass: 111.0450916Da
- Monoisotopic Mass: 111.0450916Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 22.9
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.3Ų
2-Propanol, 1-amino-, hydrochloride, (2S)- Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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